Cas no 72649-87-7 (1H-Imidazole,4,5-dihydro-2-[(2,3,5,6-tetramethylphenyl)methyl]-, hydrochloride (1:1))

1H-Imidazole,4,5-dihydro-2-[(2,3,5,6-tetramethylphenyl)methyl]-, hydrochloride (1:1) structure
72649-87-7 structure
Product Name:1H-Imidazole,4,5-dihydro-2-[(2,3,5,6-tetramethylphenyl)methyl]-, hydrochloride (1:1)
CAS No:72649-87-7
MF:C14H21ClN2
MW:252.782942533493
CID:566088
PubChem ID:3055610
Update Time:2025-04-19

1H-Imidazole,4,5-dihydro-2-[(2,3,5,6-tetramethylphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4,5-dihydro-2-[(2,3,5,6-tetramethylphenyl)methyl]-, hydrochloride (1:1)
    • 2-[(2,3,5,6-tetramethylphenyl)methyl]-4,5-dihydro-1H-imidazole hydroch loride
    • 1H-Imidazole, 4,5-dihydro-2-((2,3,5,6-tetramethylphenyl)methyl)-, monohydrochloride
    • 2-(2,3,5,6-Tetrametilbenzil)imidazolina HCl [Italian]
    • DTXSID60222963
    • 72649-87-7
    • 2-(2,3,5,6-Tetrametilbenzil)imidazolina HCl
    • Inchi: 1S/C14H20N2.ClH/c1-9-7-10(2)12(4)13(11(9)3)8-14-15-5-6-16-14;/h7H,5-6,8H2,1-4H3,(H,15,16);1H
    • InChI Key: QPVJHMJCDNRCFC-UHFFFAOYSA-N
    • SMILES: Cl.N1CCN=C1CC1C(C)=C(C)C=C(C)C=1C

Computed Properties

  • Exact Mass: 252.13953
  • Monoisotopic Mass: 252.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • Boiling Point: 400.9°C at 760 mmHg
  • Flash Point: 196.3°C
  • PSA: 24.39
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